Cas no 7699-83-4 (Butanoic acid, 3-oxo-2-phenoxy-, ethyl ester)

• Product name: Butanoic acid, 3-oxo-2-phenoxy-, ethyl ester
• CAS No: 7699-83-4
• MF: C₁₂H₁₄O₄
• MW: 222.23716
• CID: 536920

Butanoic acid, 3-oxo-2-phenoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-2-phenoxy-, ethyl ester
• ethyl 3-oxo-2-phenoxybutanoate

• Inchi： InChI=1S/C12H14O4/c1-3-15-12(14)11(9(2)13)16-10-7-5-4-6-8-10/h4-8,11H,3H2,1-2H3
• InChI Key： ZXLFQGWHCIRDIM-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(C(=O)C)OC1=CC=CC=C1

Computed Properties

• Exact Mass: 222.08922
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 52.6